4-benzoyl-3-hydroxy-1-(2-hydroxyethyl)-5-(4-hydroxy-3-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one

• Molecular Formula: C20H19NO6
• Molecular Weight: 369.4 g/mol
• IUPAC Name: (4Z)-1-(2-hydroxyethyl)-5-(4-hydroxy-3-methoxyphenyl)-4-[hydroxy(phenyl)methylidene]pyrrolidine-2,3-dione
• InChI: InChI=1S/C20H19NO6/c1-27-15-11-13(7-8-14(15)23)17-16(18(24)12-5-3-2-4-6-12)19(25)20(26)21(17)9-10-22/h2-8,11,17,22-24H,9-10H2,1H3/b18-16-
• InChI Key: ZGPVMANZMHWDFP-VLGSPTGOSA-N
• Isomeric SMILES: COC1=C(C=CC(=C1)C2/C(=C(\C3=CC=CC=C3)/O)/C(=O)C(=O)N2CCO)O
• SMILES: COC1=C(C=CC(=C1)C2C(=C(C3=CC=CC=C3)O)C(=O)C(=O)N2CCO)O

Description

4-benzoyl-3-hydroxy-1-(2-hydroxyethyl)-5-(4-hydroxy-3-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one is a chemical compound with potential applications in scientific research. This compound belongs to the family of pyrrol-2-ones and has been shown to possess interesting biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 4-benzoyl-3-hydroxy-1-(2-hydroxyethyl)-5-(4-hydroxy-3-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one is not fully understood. However, it has been suggested that this compound can induce apoptosis in cancer cells by activating the caspase pathway. It has also been shown to inhibit the expression of inflammatory cytokines, such as TNF-α and IL-6.
Biochemical and physiological effects:
4-benzoyl-3-hydroxy-1-(2-hydroxyethyl)-5-(4-hydroxy-3-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one has been shown to possess interesting biochemical and physiological effects. It has been shown to possess anti-cancer properties and can induce apoptosis in cancer cells. This compound has also been studied for its potential use as an anti-inflammatory agent. Additionally, it has been shown to possess antioxidant properties and can scavenge free radicals.

Advantages and Limitations for Lab Experiments

One advantage of using 4-benzoyl-3-hydroxy-1-(2-hydroxyethyl)-5-(4-hydroxy-3-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one in lab experiments is its potential as an anti-cancer agent. This compound has also been shown to possess anti-inflammatory and antioxidant properties. However, one limitation of using this compound is its relatively low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of 4-benzoyl-3-hydroxy-1-(2-hydroxyethyl)-5-(4-hydroxy-3-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one. One area of research could focus on the potential use of this compound in combination with other anti-cancer agents to enhance their effectiveness. Another direction could be to study the mechanism of action in more detail to gain a better understanding of how this compound induces apoptosis in cancer cells. Additionally, the antioxidant and anti-inflammatory properties of this compound could be further studied to determine their potential use in treating other diseases.

Synthesis Methods

The synthesis of 4-benzoyl-3-hydroxy-1-(2-hydroxyethyl)-5-(4-hydroxy-3-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one is a multi-step process that involves the condensation of 4-hydroxy-3-methoxybenzaldehyde with ethyl acetoacetate, followed by the addition of benzoyl chloride and hydroxyethylamine. The final product is obtained after purification by column chromatography.

Scientific Research Applications

4-benzoyl-3-hydroxy-1-(2-hydroxyethyl)-5-(4-hydroxy-3-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one has potential applications in scientific research, particularly in the field of cancer research. It has been shown to possess anti-cancer properties and can induce apoptosis in cancer cells. This compound has also been studied for its potential use as an anti-inflammatory agent.